Cas no 10317-10-9 (3-Chloro-2-methylpropan-1-ol)

• Product Name: 3-Chloro-2-methylpropan-1-ol
• CAS No: 10317-10-9
• MF: C₄H₉ClO
• MW: 108.566660642624
• CID: 1135984
• PubChem ID: 10855403
• Update Time: 2025-04-20

3-Chloro-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-chloro-2-methyl-
• 3-chloro-2-methylpropan-1-ol
• NQULNQFAEYXUJJ-UHFFFAOYSA-N
• SCHEMBL95986
• 3-chloro-2-methyl-1-propanol
• DTXSID50445907
• 10317-10-9
• 3-chloro-2-methyl-propan-1-ol
• AKOS006384019
• DB-228576
• 3-Chloro-2-methylpropan-1-ol

• Inchi： 1S/C4H9ClO/c1-4(2-5)3-6/h4,6H,2-3H2,1H3
• InChI Key： NQULNQFAEYXUJJ-UHFFFAOYSA-N
• SMILES： ClCC(C)CO

Computed Properties

• Exact Mass: 108.0341926g/mol
• Monoisotopic Mass: 108.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0830
• Boiling Point: 122.94°C (rough estimate)
• Refractive Index: 1.4460